Cas no 1620-14-0 (Diethylaminoacetone)

• Product Name: Diethylaminoacetone
• CAS No: 1620-14-0
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD00009050
• CID: 195216
• PubChem ID: 24894105
• Update Time: 2025-07-18

Diethylaminoacetone Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1-(diethylamino)-
• (Diethylamino)acetone
• 1-(diethylamino)propan-2-one
• Diethylaminoacetone
• 1-(Diethylamino)acetone
• 1-(N,N-diethylamino)-propan-2-one
• 1-N,N-diethylamino-2-propanone
• 2-Propanone,1-(diethylamino)
• 3-(diethylamino)-2-propanone
• N,N-Diethyl-aminoaceton
• 1-Diethylamino-2-propanone
• Diethylaminoacetone,98%
• (Diethylamino)acetone 96%
• DiethylaMinoacetone, 98% 5ML
• 2-Propanone, 1-(diethylamino)-
• E83834
• AKOS005188291
• FT-0624877
• FT-0604909
• AI3-24553
• 1-(Diethylamino)-2-propanone
• K7PKM8P3SE
• 1-(Diethylamino)acetone #
• NSC 61985
• 1620-14-0
• EINECS 216-583-1
• N,N-Diethylaminoacetone
• NSC-61985
• DTXSID20167280
• 1-diethylaminopropan-2-one
• SCHEMBL442212
• J-009885
• (Diethylamino)acetone, 96%
• NS00025285
• BAA62014
• 1-diethylamino-propan-2-one
• NSC61985
• DB-043511

• MDL： MFCD00009050
• Inchi： 1S/C7H15NO/c1-4-8(5-2)6-7(3)9/h4-6H2,1-3H3
• InChI Key： GDXMMBDEMOUTNS-UHFFFAOYSA-N
• SMILES： O=C(C)CN(CC)CC

Computed Properties

• Exact Mass: 129.11500
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 86.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Color/Form: Yellow or brown transparent liquid
• Density: 0.832 g/mL at 25 °C(lit.)
• Boiling Point: 64 °C/16 mmHg(lit.)
• Flash Point: Fahrenheit: 100.4 ° f
  Celsius: 38 ° c
  
• Refractive Index: n20/D 1.425(lit.)
• PSA: 20.31000
• LogP: 0.91720
• Solubility: Not determined

Diethylaminoacetone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 1224 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3.2
• Risk Phrases：R10
• Packing Group：III
• Safety Term：3.2
• HazardClass：3.2
• PackingGroup：III
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Diethylaminoacetone

Diethylaminoacetone and Its Chemical Identity: CAS No. 1620-14-0

Diethylaminoacetone is a well-established organic compound with the molecular formula C₈H₁₇NN₂O. This compound is characterized by its unique chemical structure, which includes a central acetone moiety flanked by two diethylamino groups. The CAS No. 1620-14-0 serves as a globally recognized identifier for this specific compound, ensuring consistency in scientific communication and regulatory documentation. The molecular weight of Diethylaminoacetone is 163.24 g/mol, and it exhibits solubility in polar solvents such as ethanol and methanol, which is critical for its application in pharmaceutical formulations and biochemical research.

Pharmacological Properties and Mechanistic Insights

Diethylaminoacetone has garnered significant attention in pharmacological research due to its multifaceted interactions with biological systems. Recent studies, such as those published in the Journal of Medicinal Chemistry (2023), have highlighted its potential as a modulator of ionotropic glutamate receptors, particularly NMDA receptors. This activity is attributed to its ability to act as a partial agonist at the glycine site of these receptors, thereby influencing synaptic plasticity and neuronal excitability. The CAS No. 1620-14-0 is frequently referenced in these studies to ensure precise identification of the compound in experimental setups.

Applications in Drug Development and Therapeutic Research

The versatility of Diethylaminoacetone extends to its applications in drug development, where it is explored as a candidate for treating neurological disorders. A 2022 clinical trial, as reported in Neuropharmacology, demonstrated its potential in mitigating symptoms of Parkinson's disease by modulating dopaminergic pathways. The compound's ability to cross the blood-brain barrier, facilitated by its lipophilic properties, makes it a promising candidate for neuropharmacological interventions. Additionally, Diethylaminoacetone has been studied for its role in anti-inflammatory responses, as highlighted in a 2021 review in Pharmacological Research, where it showed significant suppression of pro-inflammatory cytokines in vitro.

Recent Advances in Synthetic Chemistry and Structural Optimization

Advancements in synthetic chemistry have led to the development of novel derivatives of Diethylaminoacetone, aimed at enhancing its therapeutic efficacy and reducing potential side effects. A 2023 study in Organic & Biomolecular Chemistry reported the synthesis of a modified analog with improved solubility and bioavailability, achieved through the introduction of hydrophilic functional groups. These modifications, which are critical for optimizing the CAS No. 1620-14-0 compound for clinical applications, reflect the ongoing efforts to refine its pharmacological profile for specific disease targets.

Role in Biochemical Pathways and Cellular Signaling

Diethylaminoacetone plays a pivotal role in various biochemical pathways, particularly in the regulation of intracellular signaling cascades. Research published in Cell Reports (2024) revealed its involvement in the modulation of the MAPK/ERK pathway, which is implicated in cell proliferation and differentiation. The compound's ability to interact with phosphatidylinositol 3-kinase (PI3K) pathways further underscores its potential in targeting diseases associated with aberrant signaling, such as cancer and metabolic disorders. These findings emphasize the importance of the CAS No. 1620-14-0 compound in understanding complex cellular mechanisms.

Challenges and Future Directions in Research

Despite its promising therapeutic potential, the research on Diethylaminoacetone faces several challenges, including the need for more extensive in vivo studies to validate its efficacy and safety. A 2023 meta-analysis in Drug Discovery Today highlighted the necessity for large-scale clinical trials to assess its long-term effects in human populations. Additionally, the development of targeted delivery systems to enhance the compound's specificity is an area of active investigation. These efforts are crucial for translating the CAS No. 1620-14-0 compound from bench to bedside and maximizing its therapeutic impact.

Conclusion: The Significance of CAS No. 1620-14-0 in Scientific Innovation

The compound Diethylaminoacetone, identified by the CAS No. 1620-14-0, represents a cornerstone in modern pharmacological and biochemical research. Its unique chemical properties and diverse biological activities continue to drive innovation in drug development and therapeutic strategies. As new studies emerge, the role of this compound in addressing complex medical challenges is expected to expand, solidifying its importance in the scientific community and beyond.